Titanium tetrachloride
Titanium tetrachloride
Titanium(IV) chloride participates in the Baylis-Hillman reaction of arylaldehydes with methyl vinyl ketone. Neutral solutions of TiCl4 having a pH in the range of 2.5 to 6.0 (prepared by the addition of magnesium oxide as a base) are used to synthesize nanosized titanium dioxide.
Titanium tetrachloride is a colorless to pale yellow liquid that has fumes with a strong odor. If it comes in contact with water, it rapidly forms hydrochloric acid, as well as titanium compounds. Titanium tetrachloride is not found naturally in the environment and is made from minerals that contain titanium. It is used to make titanium metal and other titanium-containing compounds, such as titanium dioxide, which is used as a white pigment in paints and other products and to produce other chemicals.
Environmental exposure to titanium tetrachloride is unlikely because it breaks down rapidly in water. Titanium tetrachloride is highly irritating to the skin, eyes, and mucous membranes in humans. Acute (short-term) exposure may result in surface skin burns and marked congestion and constriction of various sections of the upper respiratory tract in humans. Acute exposure may also damage the eyes. Diseases of the lung (pleural diseases) have been associated with chronic (long-term) occupational exposure of titanium tetrachloride in titanium metal production workers. Chronic inhalation exposure may result in upper respiratory tract irritation, chronic bronchitis, cough, bronchoconstriction, wheezing, chemical pneumonitis, or pulmonary edema in humans. EPA has not classified titanium tetrachloride with respect to carcinogenicity.
Titanium tetrachloride is a colorless to pale yellow liquid that has fumes with a strong odor. If it comes in contact with water, it rapidly forms hydrochloric acid, as well as titanium compounds. Titanium tetrachloride is not found naturally in the environment and is made from minerals that contain titanium. It is used to make titanium metal and other titanium-containing compounds, such as titanium dioxide, which is used as a white pigment in paints and other products and to produce other chemicals.
Environmental exposure to titanium tetrachloride is unlikely because it breaks down rapidly in water. Titanium tetrachloride is highly irritating to the skin, eyes, and mucous membranes in humans. Acute (short-term) exposure may result in surface skin burns and marked congestion and constriction of various sections of the upper respiratory tract in humans. Acute exposure may also damage the eyes. Diseases of the lung (pleural diseases) have been associated with chronic (long-term) occupational exposure of titanium tetrachloride in titanium metal production workers. Chronic inhalation exposure may result in upper respiratory tract irritation, chronic bronchitis, cough, bronchoconstriction, wheezing, chemical pneumonitis, or pulmonary edema in humans. EPA has not classified titanium tetrachloride with respect to carcinogenicity.
Brand Name:
Vulcanchem
CAS No.:
7550-45-0
VCID:
VC21188154
InChI:
InChI=1S/4ClH.Ti/h4*1H;/q;;;;+4/p-4
SMILES:
Cl[Ti](Cl)(Cl)Cl
Molecular Formula:
TiCl4
Cl4Ti
Cl4Ti
Molecular Weight:
189.7 g/mol
Titanium tetrachloride
CAS No.: 7550-45-0
Cat. No.: VC21188154
Molecular Formula: TiCl4
Cl4Ti
Molecular Weight: 189.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Titanium(IV) chloride participates in the Baylis-Hillman reaction of arylaldehydes with methyl vinyl ketone. Neutral solutions of TiCl4 having a pH in the range of 2.5 to 6.0 (prepared by the addition of magnesium oxide as a base) are used to synthesize nanosized titanium dioxide. Titanium tetrachloride is a colorless to pale yellow liquid that has fumes with a strong odor. If it comes in contact with water, it rapidly forms hydrochloric acid, as well as titanium compounds. Titanium tetrachloride is not found naturally in the environment and is made from minerals that contain titanium. It is used to make titanium metal and other titanium-containing compounds, such as titanium dioxide, which is used as a white pigment in paints and other products and to produce other chemicals. Environmental exposure to titanium tetrachloride is unlikely because it breaks down rapidly in water. Titanium tetrachloride is highly irritating to the skin, eyes, and mucous membranes in humans. Acute (short-term) exposure may result in surface skin burns and marked congestion and constriction of various sections of the upper respiratory tract in humans. Acute exposure may also damage the eyes. Diseases of the lung (pleural diseases) have been associated with chronic (long-term) occupational exposure of titanium tetrachloride in titanium metal production workers. Chronic inhalation exposure may result in upper respiratory tract irritation, chronic bronchitis, cough, bronchoconstriction, wheezing, chemical pneumonitis, or pulmonary edema in humans. EPA has not classified titanium tetrachloride with respect to carcinogenicity. |
|---|---|
| CAS No. | 7550-45-0 |
| Molecular Formula | TiCl4 Cl4Ti |
| Molecular Weight | 189.7 g/mol |
| IUPAC Name | tetrachlorotitanium |
| Standard InChI | InChI=1S/4ClH.Ti/h4*1H;/q;;;;+4/p-4 |
| Standard InChI Key | XJDNKRIXUMDJCW-UHFFFAOYSA-J |
| SMILES | Cl[Ti](Cl)(Cl)Cl |
| Canonical SMILES | [Cl-].[Cl-].[Cl-].[Cl-].[Ti+4] |
| Boiling Point | 136.4 °C |
| Melting Point | -24.1 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator